Cas no 1201657-27-3 (4-Pyrimidinecarboxamide, 2-chloro-N-methyl-)

• Product Name: 4-Pyrimidinecarboxamide, 2-chloro-N-methyl-
• CAS No: 1201657-27-3
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• CID: 2122100
• Update Time: 2023-11-19

4-Pyrimidinecarboxamide, 2-chloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-methyl-4-Pyrimidinecarboxamide
• AVUIMCSJXXZTNB-UHFFFAOYSA-N
• 2-chloro-N-methylpyrimidine-4-carboxamide
• 2-Chloro-pyrimidine-4-carboxylic acid methylamide
• CID 86669127
• 4-Pyrimidinecarboxamide, 2-chloro-N-methyl-

• Inchi： 1S/C6H6ClN3O/c1-8-5(11)4-2-3-9-6(7)10-4/h2-3H,1H3,(H,8,11)
• InChI Key： AVUIMCSJXXZTNB-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C(NC)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 54.9

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 455.4±18.0 °C(Predicted)
• pka: 12.39±0.46(Predicted)